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Compound of Interest

Compound Name: Maniwamycin A

Cat. No.: B044890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Maniwamycin A, a naturally occurring
azoxy compound with significant biological activity. The document details its molecular formula,
mass spectrometry data, and the experimental protocols for its characterization. Furthermore, it
explores its role as a quorum-sensing inhibitor.

Core Molecular Data

Maniwamycin A is an antifungal antibiotic originally isolated from the culture broth of
Streptomyces prasinopilosus.[1][2] Its structure was determined through a combination of
physico-chemical methods and spectral analysis.[1][3]

Property Value Source
Molecular Formula C10H18N202 [2]
Molecular Weight (Da) 198.2660 [2]
Accurate Mass (Da) 198.1368 [2]

Mass Spectrometry Data

The structural elucidation of Maniwamycin A was supported by mass spectrometry.[3] The
following table summarizes predicted collision cross-section values for various adducts of
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Maniwamycin A, providing valuable information for its identification and characterization in

complex mixtures.

Adduct m/z Predicted CCS (A2
[M+H]* 199.14411 148.6
[M+Na]* 221.12605 153.4
[M-H]- 197.12955 149.8
[M+NHa]* 216.17065 167.6
[M+K]* 237.09999 148.9
[M+H-H-0]* 181.13409 147.6
[M+HCOO]~ 243.13503 173.4
[M+CHsCOO]~ 257.15068 186.1

Experimental Protocols

The following protocols are based on the methodologies described for the isolation and
characterization of Maniwamycins, including Maniwamycin A.

Isolation and Purification of Maniwamycin A

The isolation of Maniwamycin A from the culture broth of Streptomyces prasinopilosus
involves a multi-step process to separate the compound from other metabolites.[1]

e Resin Absorption: The culture broth is first treated with an adsorbent resin to capture the
antibiotic compounds.

o Solvent Extraction: The resin is then washed, and the adsorbed compounds, including
Maniwamycin A, are eluted and extracted using ethyl acetate (EtOAC).

o Column Chromatography: The crude extract is subjected to column chromatography for
further purification. While the specific stationary and mobile phases for Maniwamycin A's
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initial isolation are not detailed in the available literature, silica gel columns are commonly
used for the separation of other maniwamycin analogues.[4]

Structure Elucidation

The determination of Maniwamycin A's chemical structure was achieved through various
spectroscopic techniques.[3]

e Mass Spectrometry (MS): High-resolution mass spectrometry was employed to determine
the elemental composition and exact mass of the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy were
critical for elucidating the connectivity of atoms and the overall carbon-hydrogen framework
of Maniwamycin A.

e Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provided information
about the functional groups present in the molecule and its chromophoric system.[1][3]

Biological Activity: Quorum Sensing Inhibition

Maniwamycins, including Maniwamycin A, have been identified as inhibitors of quorum
sensing, a cell-to-cell communication mechanism in bacteria that regulates gene expression in
response to population density.

Quorum Sensing Inhibition in Chromobacterium
violaceum

Maniwamycin A has been shown to inhibit the production of violacein, a purple pigment, in the
bacterium Chromobacterium violaceum.[4] Violacein synthesis is a well-established model for
studying quorum sensing, as its production is controlled by the Cvil/CviR quorum-sensing
system.

The following diagram illustrates the mechanism of quorum sensing in C. violaceum and the
inhibitory action of Maniwamycin A.
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Maniwamycin A Inhibition of Quorum Sensing in C. violaceum
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Maniwamycin A inhibits violacein synthesis.
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This inhibition of quorum sensing suggests that Maniwamycin A and its analogues could be
valuable lead compounds for the development of novel anti-infective agents that target
bacterial virulence rather than viability, potentially reducing the development of antibiotic
resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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